Cas no 100949-37-9 (2-Bromo-3-nitro-1-benzothiophene)

2-Bromo-3-nitro-1-benzothiophene is a halogenated nitro-substituted benzothiophene derivative, primarily utilized as a versatile intermediate in organic synthesis. Its bromo and nitro functional groups make it a valuable precursor for cross-coupling reactions, nucleophilic substitutions, and further functionalization, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. The electron-withdrawing nitro group enhances reactivity, while the bromine atom facilitates selective modifications. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its structural features enable efficient incorporation into complex heterocyclic frameworks, making it a preferred choice for researchers in medicinal and industrial chemistry.
2-Bromo-3-nitro-1-benzothiophene structure
100949-37-9 structure
Product Name:2-Bromo-3-nitro-1-benzothiophene
CAS No:100949-37-9
MF:C8H4BrNO2S
MW:258.091859817505
MDL:MFCD01971211
CID:5055842
PubChem ID:808684
Update Time:2025-06-06

2-Bromo-3-nitro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3-nitro-1-benzothiophene
    • Benzo[b]thiophene, 2-bromo-3-nitro-
    • 2-bromo-3-nitrobenzo[b]thiophene
    • STK379795
    • ST51059100
    • 2-Bromo-3-nitro-1-benzothiophene
    • MDL: MFCD01971211
    • Inchi: 1S/C8H4BrNO2S/c9-8-7(10(11)12)5-3-1-2-4-6(5)13-8/h1-4H
    • InChI Key: CJBFUXJMUCCEEV-UHFFFAOYSA-N
    • SMILES: BrC1=C(C2C=CC=CC=2S1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 221
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74.1

2-Bromo-3-nitro-1-benzothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B310670-10mg
2-Bromo-3-nitro-1-benzothiophene
100949-37-9
10mg
$ 70.00 2022-06-07
TRC
B310670-50mg
2-Bromo-3-nitro-1-benzothiophene
100949-37-9
50mg
$ 230.00 2022-06-07
TRC
B310670-100mg
2-Bromo-3-nitro-1-benzothiophene
100949-37-9
100mg
$ 340.00 2022-06-07
Enamine
EN300-314692-0.05g
2-bromo-3-nitro-1-benzothiophene
100949-37-9 95.0%
0.05g
$245.0 2025-03-19
Enamine
EN300-314692-0.1g
2-bromo-3-nitro-1-benzothiophene
100949-37-9 95.0%
0.1g
$366.0 2025-03-19
Enamine
EN300-314692-0.25g
2-bromo-3-nitro-1-benzothiophene
100949-37-9 95.0%
0.25g
$524.0 2025-03-19
Enamine
EN300-314692-0.5g
2-bromo-3-nitro-1-benzothiophene
100949-37-9 95.0%
0.5g
$824.0 2025-03-19
Enamine
EN300-314692-1.0g
2-bromo-3-nitro-1-benzothiophene
100949-37-9 95.0%
1.0g
$1057.0 2025-03-19
Enamine
EN300-314692-2.5g
2-bromo-3-nitro-1-benzothiophene
100949-37-9 95.0%
2.5g
$2071.0 2025-03-19
Enamine
EN300-314692-5.0g
2-bromo-3-nitro-1-benzothiophene
100949-37-9 95.0%
5.0g
$3065.0 2025-03-19
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